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Introduction
Schisanwilsonin H, also known as Schisantherin A or Gomisin C, is a dibenzocyclooctadiene

lignan isolated from the fruits of Schisandra species, such as Schisandra wilsoniana and

Schisandra sphenanthera. Lignans from this genus have a long history in traditional medicine

and are recognized for a wide array of pharmacological effects. This document provides a

comprehensive overview of the preliminary biological screening of Schisanwilsonin H,

focusing on its anti-inflammatory, neuroprotective, and anticancer activities. The information

presented herein is intended to serve as a technical resource for researchers and professionals

in the field of drug discovery and development.

Biological Activities and Quantitative Data
Schisanwilsonin H (Schisantherin A) has been evaluated for several biological activities. The

following tables summarize the available quantitative data from in vitro studies.

Table 1: Anticancer Activity
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Cell Line Cancer Type Assay IC50 (µM) Reference

HepG2
Hepatocellular

Carcinoma
MTT 6.65

Hep3B
Hepatocellular

Carcinoma
MTT 10.50

Huh7
Hepatocellular

Carcinoma
MTT 10.72

Leukemia Cells Leukemia Not Specified
~102.7 (55.1

µg/mL)

HeLa Cervical Cancer Not Specified
> 114.1 (61.2

µg/mL)

Table 2: Anti-inflammatory Activity
Cell Line Stimulant

Parameter
Measured

Inhibition
Concentrati
on

Reference

RAW 264.7

Macrophages
LPS

NO

Production

Dose-

dependent

0.5, 2.5, 25

mg/L

RAW 264.7

Macrophages
LPS

PGE2

Production

Dose-

dependent
Not Specified

RAW 264.7

Macrophages
LPS

TNF-α

Production
Significant 2.5, 25 mg/L

RAW 264.7

Macrophages
LPS

IL-6

Production
Significant 2.5, 25 mg/L

BV-2

Microglia
LPS

NF-κB

Transcription
~57% 50 µM

Table 3: Neuroprotective Activity
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Model Insult Key Finding Reference

SH-SY5Y Cells 6-OHDA

Attenuated

intracellular ROS and

NO production

Zebrafish & Mice MPTP/6-OHDA
Protected

dopaminergic neurons

BV-2 Microglia LPS

Inhibited

neuroinflammatory

response

Signaling Pathway Analysis
The primary mechanism underlying the anti-inflammatory and neuroprotective effects of

Schisanwilsonin H involves the modulation of key signaling pathways. It has been shown to

be a potent inhibitor of the NF-κB and MAPK pathways.

NF-κB Signaling Pathway
Schisanwilsonin H inhibits the activation of the NF-κB pathway by preventing the degradation

of IκBα, the inhibitory protein of NF-κB. This action blocks the nuclear translocation of the p65

subunit of NF-κB, thereby inhibiting the transcription of pro-inflammatory genes.
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LPS

TLR4

binds

IKK

activates

IκBα-p65/p50

phosphorylates IκBα

p65/p50

releases

Nucleus

translocates to

Pro-inflammatory Genes
(TNF-α, IL-6, COX-2, iNOS)

activates transcription of

Schisanwilsonin H

inhibits
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LPS

Upstream Kinases

ERK

phosphorylates

JNK

phosphorylates

p38

phosphorylates

Inflammatory Response

Schisanwilsonin H

inhibits

MTT Assay Workflow

Seed Cells
(96-well plate)

Add Schisanwilsonin H
& Stimulant (e.g., LPS)

Incubate
(24h) Add MTT Solution Incubate

(4h) Add DMSO Read Absorbance
(570 nm)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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